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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of tricyclodecenyl acetate, a widely used fragrance ingredient. The information is

compiled to be a valuable resource for researchers, scientists, and professionals involved in

drug development and chemical safety assessment. This document summarizes key

quantitative data, outlines experimental methodologies for its characterization, and provides

visualizations of relevant assessment workflows.

Physicochemical Properties
Tricyclodecenyl acetate is a colorless to pale yellow viscous liquid known for its characteristic

floral, green, and woody odor[1][2][3][4]. It is a mixture of isomers, and various CAS Numbers

are associated with it, the most common being 5413-60-5 and 2500-83-6[1][3]. It is primarily

used as a fragrance ingredient in a variety of consumer products, including perfumes, soaps,

and detergents[1][3][4].

Quantitative Physicochemical Data
The following tables summarize the key quantitative data for tricyclodecenyl acetate, compiled

from various sources. It is important to note that due to its isomeric nature, some variations in

reported values exist.

Table 1: General and Physical Properties of Tricyclodecenyl Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1672797?utm_src=pdf-interest
https://books.google.com/books/about/Test_No_421_Reproduction_Developmental_T.html?id=tnXktlo-tXcC
https://pubmed.ncbi.nlm.nih.gov/7610465/
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7401406.htm
https://books.google.com/books/about/Test_No_421_Reproduction_Developmental_T.html?id=tnXktlo-tXcC
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://books.google.com/books/about/Test_No_421_Reproduction_Developmental_T.html?id=tnXktlo-tXcC
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7401406.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₂H₁₆O₂ [1][2]

Molecular Weight 192.25 g/mol [2]

Appearance
Colorless to pale yellow,

viscous liquid
[1][2]

Odor
Floral, green, soapy, cedar,

pine, woody
[2]

Boiling Point ~258.4 - 288.25 °C [2][5]

Density ~1.024 - 1.12 g/cm³ [2][5]

Refractive Index ~1.4820 - 1.5100 [2][6][7]

Vapor Pressure ~2.84 Pa at 25°C [2][8]

Flash Point > 93 °C (> 200 °F) [2][7][9]

Water Solubility Insoluble (10 μg/L at 30°C) [2][10]

Solubility in Organic Solvents Soluble in ethanol and oils [2][8]

LogP (Octanol/Water Partition

Coefficient)
~0.924 - 3.6 [2][10]

Table 2: Toxicological Data for Tricyclodecenyl Acetate
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Endpoint Result References

Acute Oral LD₅₀ (rat) > 5 g/kg [2][10]

Acute Dermal LD₅₀ (rabbit) > 5 g/kg [2]

Genotoxicity (Ames Test) Not genotoxic [11]

Skin Sensitization
No safety concerns at current

use levels
[11]

Phototoxicity/Photoallergenicit

y
Not phototoxic/photoallergenic [11]

Reproductive and

Developmental Toxicity

(NOAEL)

1000 mg/kg/day [11]

Repeated Dose Toxicity

(NOAEL)
464.1 mg/kg/day [11]

Experimental Protocols
Detailed, specific experimental protocols for the characterization of tricyclodecenyl acetate are

often proprietary. However, the methodologies employed generally follow standardized

international guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD) and ASTM International.

Determination of Physicochemical Properties
Boiling Point: The boiling point of fragrance ingredients like tricyclodecenyl acetate is

typically determined using methods such as the Thiele tube method or simple distillation[12]

[13]. The principle involves heating the liquid and recording the temperature at which its

vapor pressure equals the atmospheric pressure[14].

Flash Point: The flash point is a critical safety parameter indicating the lowest temperature at

which the vapor of a substance will ignite. Standard methods include the Pensky-Martens

Closed Cup (ASTM D93) and the Tag Closed Cup (ASTM D56) procedures[15][16][17].

These methods involve heating the sample in a controlled manner and introducing an

ignition source to determine the flash point[16][18][19].
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Gas Chromatography (GC): Gas chromatography is a standard technique for assessing the

purity of tricyclodecenyl acetate and quantifying its isomers[20][21]. A typical setup would

involve a capillary column with a suitable stationary phase, a temperature-programmed

oven, and a flame ionization detector (FID)[22][23].

Toxicological Assessment
Bacterial Reverse Mutation Test (Ames Test) - OECD Guideline 471: This test is used to

assess the mutagenic potential of a substance. It utilizes specific strains of Salmonella

typhimurium and Escherichia coli with mutations that render them unable to synthesize an

essential amino acid[3][24][25]. The test substance is incubated with the bacteria, and a

positive result is indicated by a significant increase in the number of revertant colonies that

can grow on a medium lacking the essential amino acid[3][26][27]. The assay is conducted

with and without a metabolic activation system (S9 mix) to mimic mammalian metabolism[24]

[26].

Reproduction/Developmental Toxicity Screening Test - OECD Guideline 421: This screening

study provides information on the potential effects of a substance on reproductive

performance and fetal development[1][2][5][9]. The test substance is administered to male

and female rats before and during mating, and to females throughout pregnancy and

lactation[1][7]. Observations include effects on fertility, gestation, and offspring viability and

growth[1][7].

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships relevant to the assessment of

tricyclodecenyl acetate.
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Caption: Workflow for the synthesis and physicochemical characterization of tricyclodecenyl

acetate.
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Caption: A logical workflow for the safety assessment of a fragrance ingredient like

tricyclodecenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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